![molecular formula C21H18ClNO5 B3446838 6-chloro-7-[2-(4-morpholinyl)-2-oxoethoxy]-4-phenyl-2H-chromen-2-one](/img/structure/B3446838.png)
6-chloro-7-[2-(4-morpholinyl)-2-oxoethoxy]-4-phenyl-2H-chromen-2-one
Overview
Description
6-chloro-7-[2-(4-morpholinyl)-2-oxoethoxy]-4-phenyl-2H-chromen-2-one, also known as Apixaban, is an anticoagulant drug used to prevent blood clots in patients with atrial fibrillation, deep vein thrombosis, and pulmonary embolism. This compound is a selective inhibitor of Factor Xa, a coagulation protein that plays a crucial role in the blood clotting process.
Scientific Research Applications
- Applications :
- Cancer Research : NSC 663284 shows promise as an anti-cancer agent. Its ability to halt cell cycle progression makes it valuable for studying cancer cell proliferation and identifying potential therapeutic targets .
- Human Tumor Cell Lines : In vitro studies demonstrate that NSC 663284 inhibits the proliferation of various human tumor cell lines, highlighting its potential as an anti-tumor agent .
- Cdc25 Isoforms : NSC 663284 selectively targets Cdc25 isoforms (A, B2, and C) while sparing other phosphatases like PTP1B and mitogen-activated protein kinase phosphatases (MKPs) .
- Vaccinia Virus VH1-related : NSC 663284 poorly inhibits this phosphatase, emphasizing its specificity for Cdc25 .
Cdc25 Inhibition
Anti-Tumor Effects
Specificity and Selectivity
Chemical Properties
properties
IUPAC Name |
6-chloro-7-(2-morpholin-4-yl-2-oxoethoxy)-4-phenylchromen-2-one | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H18ClNO5/c22-17-10-16-15(14-4-2-1-3-5-14)11-21(25)28-18(16)12-19(17)27-13-20(24)23-6-8-26-9-7-23/h1-5,10-12H,6-9,13H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DNMJNSPDWFPRMG-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCN1C(=O)COC2=C(C=C3C(=CC(=O)OC3=C2)C4=CC=CC=C4)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H18ClNO5 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
399.8 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
6-Chloro-7-(2-morpholin-4-yl-2-oxoethoxy)-4-phenylchromen-2-one |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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